Cas no 298220-43-6 (Benzenamine,3-(5-methyl-2-furanyl)-, hydrochloride (1:1))
298220-43-6 structure
Product Name:Benzenamine,3-(5-methyl-2-furanyl)-, hydrochloride (1:1)
CAS No:298220-43-6
MF:C11H11NO
MW:173.211142778397
CID:267728
PubChem ID:793234
Update Time:2025-04-19
Benzenamine,3-(5-methyl-2-furanyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,3-(5-methyl-2-furanyl)-, hydrochloride (1:1)
- 3-(5-methylfuran-2-yl)aniline
- 3-(5-METHYL-FURAN-2-YL)-PHENYLAMINE
- 3-(5-methyl-2-furanyl)aniline
- 3-(5-Methyl-2-furyl)aniline
- 3-(5-methyl-2-furyl)phenylamine
- 3-(5-methyl-furan-2-yl)phenylamine
- AC1LGE4H
- SureCN1351745
- FT-0613706
- DTXSID90355177
- SCHEMBL1351745
- CS-0314946
- PS-6032
- FT-0644363
- AKOS000567980
- MFCD01126401
- 3-(5-Methylfur-2-yl)aniline
- 298220-43-6
- 3R-[[(4-FLUOROPHENYL)SULFONYL]AMINO]-1,2,3,4-TETRAHYDRO-9H-CARBAZOLE-9-PROPANOICACID
- 306935-67-1
- 3-(5-methyl-furan-2-yl)-phenylamine, AldrichCPR
- AYFFRNXUEKOLES-UHFFFAOYSA-N
- HMS1697I09
- SB61168
- BB 0224077
-
- Inchi: 1S/C11H11NO/c1-8-5-6-11(13-8)9-3-2-4-10(12)7-9/h2-7H,12H2,1H3
- InChI Key: AYFFRNXUEKOLES-UHFFFAOYSA-N
- SMILES: O1C(C)=CC=C1C1C=CC=C(C=1)N
Computed Properties
- Exact Mass: 173.08400
- Monoisotopic Mass: 173.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- Density: 1.109g/cm3
- Melting Point: 61-66
- Boiling Point: 311.6ºC at 760mmHg
- Flash Point: 142.3ºC
- Refractive Index: 1.583
- PSA: 39.16000
- LogP: 3.41840
Benzenamine,3-(5-methyl-2-furanyl)-, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM516337-1g |
3-(5-Methylfuran-2-yl)aniline hydrochloride |
298220-43-6 | 97% | 1g |
$186 | 2023-02-02 | |
| Fluorochem | 025067-1g |
3-(5-Methyl-furan-2-yl)-phenylamine |
298220-43-6 | 1g |
£160.00 | 2022-03-01 |
Benzenamine,3-(5-methyl-2-furanyl)-, hydrochloride (1:1) Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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